(4S)-2-Amino-2-thiazoline-4-carboxylic acid
(4S)-2-Amino-2-thiazoline-4-carboxylic acid
D-2-amino-Delta(2)-thiazoline-4-carboxylic acid is a 2-amino-Delta(2)-thiazoline-4-carboxylic acid that has S configuration. It is an enantiomer of a L-2-amino-Delta(2)-thiazoline-4-carboxylic acid. It is a tautomer of a D-2-amino-Delta(2)-thiazoline-4-carboxylic acid zwitterion.
Brand Name:
Vulcanchem
CAS No.:
69222-97-5
VCID:
VC0123174
InChI:
InChI=1S/C4H6N2O2S/c5-4-6-2(1-9-4)3(7)8/h2H,1H2,(H2,5,6)(H,7,8)/t2-/m1/s1
SMILES:
C1C(N=C(S1)N)C(=O)O
Molecular Formula:
C4H6N2O2S
Molecular Weight:
146.17 g/mol
(4S)-2-Amino-2-thiazoline-4-carboxylic acid
CAS No.: 69222-97-5
Reference Standards
VCID: VC0123174
Molecular Formula: C4H6N2O2S
Molecular Weight: 146.17 g/mol
| CAS No. | 69222-97-5 |
|---|---|
| Product Name | (4S)-2-Amino-2-thiazoline-4-carboxylic acid |
| Molecular Formula | C4H6N2O2S |
| Molecular Weight | 146.17 g/mol |
| IUPAC Name | (4S)-2-amino-4,5-dihydro-1,3-thiazole-4-carboxylic acid |
| Standard InChI | InChI=1S/C4H6N2O2S/c5-4-6-2(1-9-4)3(7)8/h2H,1H2,(H2,5,6)(H,7,8)/t2-/m1/s1 |
| Standard InChIKey | VHPXSBIFWDAFMB-UWTATZPHSA-N |
| Isomeric SMILES | C1[C@@H](N=C(S1)N)C(=O)O |
| SMILES | C1C(N=C(S1)N)C(=O)O |
| Canonical SMILES | C1C(N=C(S1)N)C(=O)O |
| Description | D-2-amino-Delta(2)-thiazoline-4-carboxylic acid is a 2-amino-Delta(2)-thiazoline-4-carboxylic acid that has S configuration. It is an enantiomer of a L-2-amino-Delta(2)-thiazoline-4-carboxylic acid. It is a tautomer of a D-2-amino-Delta(2)-thiazoline-4-carboxylic acid zwitterion. |
| Synonyms | (4S)-2-Amino-4,5-dihydro-4-thiazolecarboxylic Acid;_x000B_(S)-2-Amino-4,5-dihydro-4-thiazolecarboxylic Acid; _x000B_D-2-Amino-2-thiazolin-4-carboxylic Acid; |
| PubChem Compound | 7392083 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume